Cas no 225641-86-1 (tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate)

Tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate is a chiral carbamate derivative featuring a cyclopentanone scaffold. Its key structural attributes include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection in synthetic applications. The (1R)-3-oxocyclopentyl moiety provides a stereochemically defined framework, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The ketone functionality offers versatility for further derivatization, such as reductive amination or nucleophilic additions. This compound is particularly useful in peptidomimetics and bioactive molecule development due to its rigid cyclic structure and compatibility with orthogonal protecting group strategies. High purity and well-defined stereochemistry ensure reproducibility in complex synthetic pathways.

tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate structure

225641-86-1 structure

Product Name:tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate

CAS No:225641-86-1

MF:C₁₀H₁₇NO₃

MW:199.246883153915

MDL:MFCD18835640

CID:244760

PubChem ID:45091915

Update Time:2025-05-27

tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl (3-oxocyclopentyl)carbamate
- (R)-3-(Boc-amino)cyclopentanone
- (R)-N-BOC-3-AMINO-CYCLOPENTANONE
- Carbamic acid,N-[(1R)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester
- tert-butyl [(1R)-3-oxocyclopentyl]carbamate
- tert-Butyl 3-oxocyclopentylcarbamate
- tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate
- (R)-tert-butyl 3-oxocyclopentyl carbamate
- AK-75975
- CARBAMIC ACID, [(1R)-3-OXOCYCLOPENTYL]-, 1,1-DIMETHYLETHYL ESTER
- KB-210463
- PB18261
- SureCN720531
- CLOXAWYNXXEWBT-SSDOTTSWSA-N
- Carbamic acid, [(1R)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
- FCH1009886
- (3R)-3-(Boc-amino)cyclopentan-1-one
- (R)-tert-butyl 3-oxocyclopentylcarbamate
- AX8220620
- tert-butyl [
- (R)-tert-butyl(3-oxocyclopentyl)carbamate
- AKOS016015028
- MFCD18835640
- CS-0048043
- 225641-86-1
- DTXSID10666919
- A878507
- SCHEMBL720531
- AS-34294
- DB-336279
- MDL： MFCD18835640
- Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m1/s1
- InChI Key： CLOXAWYNXXEWBT-SSDOTTSWSA-N
- SMILES： O(C(N[C@H]1CC(CC1)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 199.12084340g/mol
Monoisotopic Mass: 199.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4
XLogP3: 0.8

tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM107572-500mg	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	500mg	$330	2021-06-15
Chemenu	CM107572-1g	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	1g	$495	2021-08-06
Chemenu	CM107572-5g	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	5g	$1485	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BU165-200mg	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	95+%	200mg	788.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BU165-50mg	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	95+%	50mg	433.0CNY	2021-08-04
Chemenu	CM107572-2g	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	2g	$246	2022-09-01
Chemenu	CM107572-1g	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	1g	$173	2024-07-28
Chemenu	CM107572-5g	tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate	225641-86-1	97%	5g	$1485	2022-03-01
abcr	AB454049-500 mg	(R)-3-(Boc-amino)cyclopentanone	225641-86-1		500MG	€488.40	2023-07-18
abcr	AB454049-1 g	(R)-3-(Boc-amino)cyclopentanone	225641-86-1		1g	€709.40	2023-07-18